Cas no 185693-98-5 (2-cyclohexyl-2-methoxyacetaldehyde)

• Product Name: 2-cyclohexyl-2-methoxyacetaldehyde
• CAS No: 185693-98-5
• MDL: MFCD24677589
• CID: 4624236
• PubChem ID: 83826504
• Update Time: 2025-06-25

2-cyclohexyl-2-methoxyacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-2-methoxyacetaldehyde

• MDL： MFCD24677589

Additional information on 2-cyclohexyl-2-methoxyacetaldehyde

2-Cyclohexyl-2-Methoxyacetaldehyde: A Comprehensive Overview

2-Cyclohexyl-2-methoxyacetaldehyde (CAS No. 185693-98-5) is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound, characterized by its cyclohexyl and methoxy substituents, exhibits interesting chemical properties and potential applications. Recent studies have highlighted its role in the synthesis of advanced materials, drug delivery systems, and as a precursor for bioactive molecules.

The molecular structure of 2-cyclohexyl-2-methoxyacetaldehyde consists of a central aldehyde group attached to a cyclohexane ring via a methoxy group. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its potential as an intermediate in organic synthesis.

One of the most promising applications of 2-cyclohexyl-2-methoxyacetaldehyde lies in its use as a building block for the synthesis of bioactive compounds. Recent studies have demonstrated its ability to participate in aldol reactions, which are fundamental in organic chemistry for constructing complex carbon frameworks. This capability has opened new avenues for the development of novel pharmaceutical agents with enhanced bioavailability and efficacy.

Another area where 2-cyclohexyl-2-methoxyacetaldehyde has shown potential is in the field of polymer science. Its ability to undergo polymerization under specific conditions has led to the creation of advanced materials with tailored properties. These materials exhibit improved mechanical strength, thermal stability, and biocompatibility, making them ideal candidates for applications in biomedical devices and sustainable packaging solutions.

The synthesis of 2-cyclohexyl-2-methoxyacetaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability as a precursor in various industrial and academic settings.

In terms of environmental impact, 2-cyclohexyl-2-methoxyacetaldehyde has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits low toxicity to aquatic organisms under controlled conditions, making it a safer alternative to some traditional chemicals used in industrial processes.

Looking ahead, the continued exploration of 2-cyclohexyl-2-methoxyacetaldehyde's properties is expected to unlock new opportunities across multiple industries. Its versatility as a chemical building block positions it as a valuable asset in the development of innovative solutions to pressing global challenges.